Cas no 2172319-41-2 (2-{1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidin-2-yl}acetic acid)

• Product Name: 2-{1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidin-2-yl}acetic acid
• CAS No: 2172319-41-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6603394
• PubChem ID: 165814657
• Update Time: 2025-08-05

2-{1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidin-2-yl}acetic acid
• 2172319-41-2
• EN300-1480906
• 2-{1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidin-2-yl}acetic acid

• Inchi： 1S/C28H34N2O5/c31-26(30-17-9-10-20(30)18-27(32)33)15-3-1-2-8-16-29-28(34)35-19-25-23-13-6-4-11-21(23)22-12-5-7-14-24(22)25/h4-7,11-14,20,25H,1-3,8-10,15-19H2,(H,29,34)(H,32,33)
• InChI Key： ZLJNIEUFKHXKOD-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidin-2-yl}acetic acid

2-{1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidin-2-yl}acetic Acid (CAS No. 2172319-41-2): An Overview

2-{1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidin-2-yl}acetic acid (CAS No. 2172319-41-2) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Lys(Pyrrolidin-2-yl)acetic acid, is a key intermediate in the synthesis of various bioactive peptides and proteins. Its unique structure and functional groups make it an essential building block in the development of novel therapeutic agents.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a widely used reagent in peptide synthesis due to its ease of removal under mild conditions. The Lys (lysine) residue, modified with a pyrrolidinylacetic acid moiety, adds a layer of complexity and functionality to the molecule, making it particularly useful in the design of peptides with enhanced stability and biological activity.

Recent studies have highlighted the potential of Fmoc-Lys(Pyrrolidin-2-yl)acetic acid in various therapeutic applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively utilized in the synthesis of peptides targeting G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are key targets for drug discovery. The researchers found that peptides incorporating this compound exhibited improved binding affinity and selectivity, leading to enhanced therapeutic efficacy.

In another notable study, published in the Bioorganic & Medicinal Chemistry Letters, scientists explored the use of Fmoc-Lys(Pyrrolidin-2-yl)acetic acid in the development of antimicrobial peptides. The results showed that peptides containing this compound displayed potent antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for addressing the growing issue of antibiotic resistance.

The structural characteristics of Fmoc-Lys(Pyrrolidin-2-yl)acetic acid also contribute to its utility in protein engineering. The pyrrolidinylacetic acid moiety introduces a flexible linker that can enhance the conformational stability of peptides and proteins. This is particularly important in applications where maintaining the native structure is crucial for biological function, such as in enzyme inhibitors and immunomodulatory agents.

Furthermore, the compound's solubility properties have been optimized through various synthetic modifications, making it suitable for both aqueous and organic solvents. This versatility is advantageous in large-scale production processes and ensures consistent performance across different experimental conditions.

In terms of safety and handling, Fmoc-Lys(Pyrrolidin-2-yl)acetic acid is generally considered safe when proper laboratory protocols are followed. However, as with any chemical reagent, appropriate personal protective equipment (PPE) should be worn to minimize exposure risks. The compound should be stored under dry conditions at room temperature to maintain its stability and purity.

The future prospects for Fmoc-Lys(Pyrrolidin-2-yl)acetic acid are promising. Ongoing research continues to uncover new applications and optimize its use in various therapeutic contexts. As advancements in peptide chemistry and protein engineering progress, this compound is likely to play an increasingly important role in the development of innovative pharmaceuticals.

In conclusion, 2-{1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidin-2-yl}acetic acid (CAS No. 2172319-41-2) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an indispensable tool for scientists working on the next generation of therapeutic agents.